Cas no 352431-33-5 (TRIAMCINOLONE-6-D1 ACETONIDE-D6)

• Product Name: TRIAMCINOLONE-6-D1 ACETONIDE-D6
• CAS No: 352431-33-5
• MF: C₂₄H₃₁FO₆
• MW: 440.5
• CID: 304730
• PubChem ID: 121231051
• Update Time: 2025-10-23

TRIAMCINOLONE-6-D1 ACETONIDE-D6 Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-fluoro-11,21-dihydroxy-16,17-[[1-(methyl-d3)ethylidene-2,2,2-d3]bis(oxy)]-,(11b,16a)- (9CI)
• TRIAMCINOLONE-6-D1 ACETONIDE-D6
• CID 121231051
• Bosentan Impurity 15-d2
• Triamcinolone Acetonide-D6
• 352431-33-5
• DA-58714
• (4R,8S,9S,11S,12R,13S)-12-Fluoro-11-hydroxy-8-(2-hydroxyacetyl)-9,13-dimethyl-6,6-bis(trideuteriomethyl)-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
• F91383
• Kenalog
• 11b,21-Dihydroxy-9a-fluoro-16,17-[[1-(methyl-d3)ethylidene-2,2,2-d3]bis(oxy)]-pregna-4,6-diene-3,20-dione
• 12-fluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one

• Inchi： 1S/C24H31FO6/c1-20(2)30-19-10-16-15-6-5-13-9-14(27)7-8-21(13,3)23(15,25)17(28)11-22(16,4)24(19,31-20)18(29)12-26/h7-9,15-17,19,26,28H,5-6,10-12H2,1-4H3/t15?,16?,17-,19+,21-,22-,23-,24+/m0/s1/i1D3,2D3
• InChI Key： YNDXUCZADRHECN-YOWSACAVSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CCC1C1C[C@@H]3[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)OC(C([2H])([2H])[2H])(C([2H])([2H])[2H])O3)=O)C

Computed Properties

• Exact Mass: 440.24812734g/mol
• Monoisotopic Mass: 440.24812734g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.1

Additional information on TRIAMCINOLONE-6-D1 ACETONIDE-D6

Comprehensive Overview of TRIAMCINOLONE-6-D1 ACETONIDE-D6 (CAS No. 352431-33-5): Applications, Research, and Industry Insights

TRIAMCINOLONE-6-D1 ACETONIDE-D6 (CAS No. 352431-33-5) is a deuterated analog of triamcinolone acetonide, a synthetic glucocorticoid with potent anti-inflammatory and immunosuppressive properties. This isotopically labeled compound is widely used in pharmaceutical research, particularly in drug metabolism studies, quantitative analysis, and mass spectrometry-based assays. The incorporation of deuterium (D6) and a single deuterium at the 6-position (D1) enhances its utility as an internal standard, minimizing interference in analytical workflows.

The growing demand for deuterated compounds in biomedical research has positioned TRIAMCINOLONE-6-D1 ACETONIDE-D6 as a critical tool for precision medicine. Researchers leverage its stability to investigate glucocorticoid receptor interactions, dermal absorption kinetics, and corticosteroid pharmacokinetics. Recent studies highlight its role in advancing atopic dermatitis therapies and chronic inflammatory disease models, aligning with the global focus on targeted immunomodulation.

Analytical chemists prioritize CAS No. 352431-33-5 for its chromatographic resolution in LC-MS/MS platforms. Its deuterium labeling reduces matrix effects, enabling accurate quantification in complex biological samples like plasma, synovial fluid, or epidermal tissues. This is particularly relevant for bioequivalence testing of generic corticosteroid formulations—a hot topic in regulatory science and pharmacovigilance.

From a synthetic chemistry perspective, the preparation of TRIAMCINOLONE-6-D1 ACETONIDE-D6 involves sophisticated isotope enrichment techniques. Manufacturers optimize routes to achieve >98% isotopic purity, addressing the pharmaceutical industry's need for reliable reference materials. This aligns with trending searches on "deuterium labeling methods" and "stable isotope applications in drug development"—key queries among medicinal chemists.

The compound's stability under physiological pH makes it valuable for transdermal drug delivery research, a field gaining traction due to innovations in microneedle arrays and nanocarrier systems. Dermatology researchers frequently investigate its cutaneous bioavailability compared to non-deuterated analogs, contributing to debates about isotope effects in topical formulations.

Regulatory agencies recognize deuterated drugs as distinct chemical entities, sparking interest in patent strategies for labeled pharmaceuticals. While TRIAMCINOLONE-6-D1 ACETONIDE-D6 itself isn't therapeutic, its analytical applications support the development of next-generation precision corticosteroids—a trending niche in personalized dermatology.

Quality control protocols for CAS No. 352431-33-5 emphasize rigorous NMR validation and isotopic distribution analysis. These procedures address common researcher concerns about batch-to-batch consistency in labeled standards, a frequent discussion point in pharmaceutical forums and analytical chemistry communities.

Emerging applications include its use in microdosing studies to track corticosteroid distribution in 3D skin models—an area intersecting with the booming organ-on-chip technology market. This reflects broader industry movements toward animal-free toxicology assessments and human-relevant drug screening.

Storage and handling recommendations for TRIAMCINOLONE-6-D1 ACETONIDE-D6 follow standard practices for deuterated organics: protection from light and moisture at -20°C. These conditions preserve its isotopic integrity, a crucial factor for researchers comparing data across longitudinal studies—a pain point often raised in method validation discussions.

The compound's spectral data (UV, IR, and MS fragmentation patterns) are meticulously documented to support structure elucidation workflows. This documentation meets the increasing demand for open-access spectroscopic libraries in digital chemistry platforms.

In conclusion, TRIAMCINOLONE-6-D1 ACETONIDE-D6 exemplifies the convergence of isotope chemistry and translational medicine. Its multifaceted applications across drug discovery, dermatological research, and regulatory science ensure sustained relevance in an era prioritizing data-driven therapeutic development.